Cas no 42780-46-1 (2-1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile)

• Product Name: 2-1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile
• CAS No: 42780-46-1
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 331925
• PubChem ID: 4962872
• Update Time: 2025-04-19

2-1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-acetonitrile,1-(4-methoxyphenyl)-2,5-dimethyl-
• 1-(4-METHOXYPHENYL)-2,5-DIMETHYL-1H-PYRROL-3-YL]ACETONITRILE
• 2-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]acetonitrile
• EN300-14170
• 2-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile
• SR-01000074001-1
• Z99598976
• 42780-46-1
• SB63655
• 2-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)acetonitrile
• DTXSID90407185
• AKOS022312626
• [1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile
• SR-01000074001
• 2-1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile

• MDL： MFCD07339041
• Inchi： 1S/C15H16N2O/c1-11-10-13(8-9-16)12(2)17(11)14-4-6-15(18-3)7-5-14/h4-7,10H,8H2,1-3H3
• InChI Key： YLDPOAXXEUFVSK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(C)=CC(CC#N)=C1C

Computed Properties

• Exact Mass: 240.126263
• Monoisotopic Mass: 240.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 2.7

Experimental Properties

• Density: 1.05
• Boiling Point: 408.7°Cat760mmHg
• Flash Point: 201°C
• Refractive Index: 1.554